Cas no 25690-63-5 (Pentanoic acid, 5,5'-thiobis-, diheptyl ester)
25690-63-5 structure
Product Name:Pentanoic acid, 5,5'-thiobis-, diheptyl ester
CAS No:25690-63-5
MF:C24H46O4S
MW:430.684647083282
CID:238436
PubChem ID:71350720
Update Time:2025-04-19
Pentanoic acid, 5,5'-thiobis-, diheptyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5,5'-thiobis-, diheptyl ester
- heptyl 5-(5-heptoxy-5-oxopentyl)sulfanylpentanoate
- DTXSID60776512
- Diheptyl 5,5'-sulfanediyldipentanoate
- di-n-heptyl 5,5'-thiodivalerate
- 25690-63-5
-
- Inchi: 1S/C24H46O4S/c1-3-5-7-9-13-19-27-23(25)17-11-15-21-29-22-16-12-18-24(26)28-20-14-10-8-6-4-2/h3-22H2,1-2H3
- InChI Key: SHFQYJMSZAFBPV-UHFFFAOYSA-N
- SMILES: S(CCCCC(=O)OCCCCCCC)CCCCC(=O)OCCCCCCC
Computed Properties
- Exact Mass: 430.31188
- Monoisotopic Mass: 430.31168112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 24
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- PSA: 52.6
Pentanoic acid, 5,5'-thiobis-, diheptyl ester Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
25690-63-5 (Pentanoic acid, 5,5'-thiobis-, diheptyl ester) Related Products
- 123-28-4(Dilauryl thiodipropionate)
- 693-36-7(Dioctadecyl 3,3’-Thiodipropionate)
- 10595-72-9(Propanoic acid,3,3'-thiobis-, 1,1'-ditridecyl ester)
- 22014-48-8(Butanoic acid,4-(methylthio)-, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk